Cas no 2172325-69-6 (2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopropyl}acetic acid)

• Product Name: 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopropyl}acetic acid
• CAS No: 2172325-69-6
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6046194
• PubChem ID: 165554782
• Update Time: 2025-07-23

2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopropyl}acetic acid
• 2-{1-[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopropyl}acetic acid
• 2172325-69-6
• EN300-1542988

• Inchi： 1S/C27H23BrN2O5/c28-22-13-16(25(33)30-27(11-12-27)14-24(31)32)9-10-23(22)29-26(34)35-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： PIVCFGWPSWTTOI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NC1(CC(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopropyl}acetic acid

Professional Introduction of 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopropyl}acetic Acid

The compound 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopropyl}acetic acid, with CAS No. 2172325-69-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclopropane ring, a bromo-substituted benzene ring, and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, adds a layer of functional versatility to this molecule.

Recent studies have highlighted the potential of this compound in drug delivery systems and targeted therapy applications. The bromine atom in the benzene ring serves as a reactive site for further functionalization, enabling the attachment of various bioactive moieties. This feature makes the compound an ideal candidate for designing multi-functional drugs with enhanced bioavailability and specificity.

The synthesis of 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopropyl}acetic acid involves a series of intricate organic reactions, including Friedel-Crafts acylation and cyclopropanation. These steps are critical in ensuring the stability and functionality of the final product. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and better purity.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting various disease models. For instance, its ability to modulate cellular signaling pathways has been extensively studied in cancer research. The cyclopropane ring, known for its unique strain energy, contributes to the molecule's ability to interact with specific protein targets, making it a valuable tool in drug discovery.

The integration of the Fmoc group into this compound's structure has also opened new avenues for its application in peptide-based therapeutics. The Fmoc group not only protects the amine functionality during synthesis but also serves as a handle for subsequent modifications. This dual functionality enhances the molecule's utility in both academic research and industrial applications.

From an environmental perspective, researchers have investigated the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry principles have been applied to minimize waste and reduce the environmental footprint of its production process. These efforts align with global sustainability goals and highlight the compound's potential for long-term use in various industries.

In conclusion, 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopropyl}acetic acid represents a cutting-edge advancement in organic synthesis and materials science. Its unique structure, combined with its versatile functional groups, positions it as a key player in drug development and advanced materials research.